Cas no 2680888-81-5 (1-azaspiro5.6dodecan-5-one)

• Product Name: 1-azaspiro5.6dodecan-5-one
• CAS No: 2680888-81-5
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 5666646
• PubChem ID: 165941495
• Update Time: 2025-05-24

1-azaspiro5.6dodecan-5-one Chemical and Physical Properties

Names and Identifiers

• EN300-27703202
• 1-azaspiro[5.6]dodecan-5-one
• 2680888-81-5
• 1-azaspiro5.6dodecan-5-one

• Inchi： 1S/C11H19NO/c13-10-6-5-9-12-11(10)7-3-1-2-4-8-11/h12H,1-9H2
• InChI Key： HIAJZQWHURTERK-UHFFFAOYSA-N
• SMILES： O=C1CCCNC21CCCCCC2

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-azaspiro5.6dodecan-5-one

1-Azaspiro[5.6]dodecan-5-one

The compound 1-Azaspiro[5.6]dodecan-5-one (CAS No: 2680888-81-5) is a unique spirocyclic compound with a nitrogen atom incorporated into its structure. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing only one atom, in this case, the nitrogen atom. The spiro structure of this compound contributes to its distinct chemical properties and potential applications in various fields, including pharmaceuticals and materials science.

Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to adopt diverse conformations, which can enhance their binding affinity to target proteins. The 1-Azaspiro[5.6]dodecan-5-one structure has been shown to exhibit promising pharmacokinetic properties, making it a candidate for further exploration in medicinal chemistry. Researchers have also investigated its potential as a building block for constructing more complex molecular architectures, leveraging its rigid and versatile framework.

The synthesis of 1-Azaspiro[5.6]dodecan-5-one involves a multi-step process that typically includes the formation of the spiro ring through cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields. These developments have made 1-Azaspiro[5.6]dodecan-5-one more accessible for both academic and industrial research.

In terms of applications, 1-Azaspiro[5.6]dodecan-5-one has been explored as a potential lead compound in the development of new therapeutic agents. Its ability to modulate enzyme activity and interact with cellular signaling pathways has been documented in several preclinical studies. For instance, research has shown that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer drug discovery.

Moreover, the environmental impact of 1-Azaspiro[5.6]dodecan-5-one has been a topic of interest in green chemistry circles. Studies have evaluated its biodegradability and toxicity profiles, with results indicating that it poses minimal risk to aquatic ecosystems under standard usage conditions. This information is crucial for ensuring sustainable practices in the handling and disposal of this compound.

Looking ahead, the future of 1-Azaspiro[5.6]dodecan-5-one lies in its continued exploration as a versatile building block in organic synthesis and its potential role in drug discovery programs. Ongoing research is focused on optimizing its pharmacokinetic properties and elucidating its mechanism of action at the molecular level.